Cas no 46035-71-6 (2-(2-methoxy-5-methylphenyl)ethan-1-amine)

• Product Name: 2-(2-methoxy-5-methylphenyl)ethan-1-amine
• CAS No: 46035-71-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 1517272
• PubChem ID: 4962813
• Update Time: 2025-06-15

2-(2-methoxy-5-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-5-methylphenyl)ethanamine
• AC1Q45DM
• AC1NLR6P
• SureCN8708761
• AG-F-58865
• CTK4I9109
• 2-methoxy-5-methyl-phenethylamine
• HMS1750K20
• 2-Methoxy-5-methyl-phenaethylamin
• 2-(2-methoxy-5-methylphenyl)ethylamine
• 2-(1-BENZYL-PYRROLIDIN-3-YL)-PROPAN-2-OL
• CS-0234323
• MFCD07329996
• 46035-71-6
• 2-(2-methoxy-5-methylphenyl)ethan-1-amine
• CHEMBL4542302
• DTXSID30407169
• Z96092050
• SCHEMBL8708761
• AKOS000118262
• EN300-14079

• MDL： MFCD07329996
• Inchi： 1S/C10H15NO/c1-8-3-4-10(12-2)9(7-8)5-6-11/h3-4,7H,5-6,11H2,1-2H3
• InChI Key： SMZOUWXMTYCWNB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1CCN

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 16-18 °C
• Boiling Point: 255.9±25.0 °C at 760 mmHg
• Flash Point: 105.6±16.4 °C
• PSA: 35.25000
• LogP: 2.20510
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(2-methoxy-5-methylphenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(2-methoxy-5-methylphenyl)ethan-1-amine

Recent Advances in the Study of 2-(2-Methoxy-5-methylphenyl)ethan-1-amine (CAS: 46035-71-6)

The compound 2-(2-methoxy-5-methylphenyl)ethan-1-amine (CAS: 46035-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic amine, characterized by its methoxy and methyl substituents, has shown promising potential in various therapeutic applications, including neuropharmacology and oncology. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research involves the compound's interaction with neurotransmitter systems. Preliminary findings suggest that 2-(2-methoxy-5-methylphenyl)ethan-1-amine may act as a modulator of serotonin and dopamine receptors, making it a candidate for the treatment of mood disorders such as depression and anxiety. In vitro studies have demonstrated its ability to bind selectively to specific receptor subtypes, with a notable affinity for the 5-HT2A receptor. These findings are supported by molecular docking simulations, which highlight the compound's structural compatibility with the receptor's binding site.

In addition to its neurological applications, recent investigations have explored the anticancer potential of 46035-71-6. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. The study identified that the amine's methoxy group plays a critical role in its bioactivity, likely by enhancing membrane permeability and facilitating intracellular uptake. Further mechanistic studies are underway to delineate the pathways involved in its antiproliferative effects.

The synthetic accessibility of 2-(2-methoxy-5-methylphenyl)ethan-1-amine has also been a focus of recent research. A novel, high-yield synthesis route was developed in 2022, utilizing a Pd-catalyzed coupling reaction to introduce the methoxy and methyl groups efficiently. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional synthetic approaches. The optimized protocol has been documented in detail, offering a practical reference for industrial-scale manufacturing.

Despite these advancements, challenges remain in the clinical translation of 46035-71-6. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of prodrug formulations or delivery systems to enhance its bioavailability. Additionally, toxicity profiles must be thoroughly evaluated to ensure safety for human use. Ongoing preclinical trials are addressing these issues, with preliminary results expected in the coming year.

In conclusion, 2-(2-methoxy-5-methylphenyl)ethan-1-amine represents a versatile scaffold with significant therapeutic potential. Its dual applications in neuropharmacology and oncology underscore its value as a subject of continued research. Future studies should prioritize the optimization of its pharmacokinetic properties and the exploration of its mechanisms of action in greater detail. The integration of computational and experimental approaches will be crucial in advancing this compound toward clinical applications.